Cas no 952410-03-6 ((6E,9R,10R)-4,5-9,10-tetrahydro-9-hydroxy-10-propyl-3H-oxecin-2,8-dione)

• Product Name: (6E,9R,10R)-4,5-9,10-tetrahydro-9-hydroxy-10-propyl-3H-oxecin-2,8-dione
• CAS No: 952410-03-6
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 2007437
• PubChem ID: 23583137
• Update Time: 2025-04-21

(6E,9R,10R)-4,5-9,10-tetrahydro-9-hydroxy-10-propyl-3H-oxecin-2,8-dione Chemical and Physical Properties

Names and Identifiers

• (6E,9R,10R)-4,5-9,10-tetrahydro-9-hydroxy-10-propyl-3H-oxecin-2,8-dione
• (8R,9R)-8-hydroxy-7-oxo-9-propyl-5-nonen-9-olide
• staganolide A
• stagonolide
• stagonolide A
• 952410-03-6
• CHEMBL256553
• (2R,3R,5E)-3-hydroxy-2-propyl-3,7,8,9-tetrahydro-2H-oxecine-4,10-dione

• Inchi： 1S/C12H18O4/c1-2-6-10-12(15)9(13)7-4-3-5-8-11(14)16-10/h4,7,10,12,15H,2-3,5-6,8H2,1H3
• InChI Key： LGMKFKSSLVELLO-UHFFFAOYSA-N
• SMILES： CCCC1C(O)C(=O)C=CCCCC(=O)O1

Computed Properties

• Exact Mass: 226.12050905Da
• Monoisotopic Mass: 226.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.447
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins Oxocins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins